N-ethyl-2-[(4-isopropylbenzoyl)amino]benzamide

• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol
• IUPAC Name: N-ethyl-2-[(4-propan-2-ylbenzoyl)amino]benzamide
• InChI: InChI=1S/C19H22N2O2/c1-4-20-19(23)16-7-5-6-8-17(16)21-18(22)15-11-9-14(10-12-15)13(2)3/h5-13H,4H2,1-3H3,(H,20,23)(H,21,22)
• InChI Key: KRRDYZJSOASAQW-UHFFFAOYSA-N
• SMILES: CCNC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)C(C)C

Description

N-ethyl-2-[(4-isopropylbenzoyl)amino]benzamide, commonly referred to as EI, is a chemical compound that has gained significant attention in the field of scientific research. EI is a potent inhibitor of the enzyme glycogen synthase kinase-3β (GSK-3β), which is involved in numerous cellular processes, including cell proliferation, differentiation, and survival. In recent years, EI has been studied extensively for its potential applications in various fields, including cancer research, neurobiology, and regenerative medicine.

Mechanism of Action

EI exerts its pharmacological effects by inhibiting GSK-3β, which is a serine/threonine kinase that is involved in numerous cellular processes. GSK-3β regulates the activity of several transcription factors, including β-catenin, which is involved in cell proliferation and differentiation. By inhibiting GSK-3β, EI leads to the accumulation of β-catenin, which promotes the differentiation of stem cells into specific cell types and inhibits the growth of cancer cells.
Biochemical and Physiological Effects:
EI has been shown to have several biochemical and physiological effects. In vitro studies have shown that EI inhibits the growth of cancer cells by inducing apoptosis and sensitizing cancer cells to chemotherapy. Additionally, EI has been found to promote the differentiation of stem cells into specific cell types, including neurons and cardiomyocytes. In vivo studies have shown that EI has neuroprotective effects and can prevent the accumulation of toxic proteins in the brain.

Advantages and Limitations for Lab Experiments

EI has several advantages for lab experiments, including its potent inhibitory effects on GSK-3β and its potential applications in cancer research, neurobiology, and regenerative medicine. However, EI has several limitations, including its complex synthesis process, its potential toxicity, and the need for further studies to determine its optimal dosage and administration route.

Future Directions

There are several future directions for the study of EI. In cancer research, further studies are needed to determine the optimal dosage and administration route of EI and its potential applications in combination with other chemotherapeutic agents. In neurobiology, further studies are needed to determine the neuroprotective effects of EI and its potential applications in the treatment of neurodegenerative diseases. In regenerative medicine, further studies are needed to determine the optimal conditions for the differentiation of stem cells into specific cell types using EI and its potential applications in tissue engineering and cell-based therapies.

Synthesis Methods

The synthesis of EI involves several steps, including the condensation of 4-isopropylbenzoic acid with ethylamine, followed by the reaction of the resulting product with 2-nitrobenzoyl chloride. The nitro group is then reduced to an amino group, leading to the formation of EI. The synthesis of EI is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

EI has been extensively studied for its potential applications in various fields of scientific research. In cancer research, EI has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, EI has been found to sensitize cancer cells to chemotherapy, making it a potential adjuvant therapy for cancer treatment.
In neurobiology, EI has been studied for its potential neuroprotective effects. GSK-3β is involved in the pathogenesis of numerous neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease. By inhibiting GSK-3β, EI may prevent the accumulation of toxic proteins in the brain, thereby slowing down the progression of these diseases.
In regenerative medicine, EI has been studied for its potential to enhance the differentiation of stem cells into specific cell types. By inhibiting GSK-3β, EI may promote the differentiation of stem cells into neurons, cardiomyocytes, and other cell types, which can be used for tissue engineering and cell-based therapies.